Cas no 1956435-85-0 ((R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol)

• Product Name: (R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol
• CAS No: 1956435-85-0
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 4826386
• Update Time: 2025-05-22

(R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol

• Inchi： 1S/C9H13N3O3/c1-3-4-5-8(13)9-7(12(14)15)6-10-11(9)2/h3,6,8,13H,1,4-5H2,2H3/t8-/m1/s1
• InChI Key： IBSVSHZJDPSKII-MRVPVSSYSA-N
• SMILES： O[C@@H](C1=C(C=NN1C)[N+](=O)[O-])CCC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 83.9

Additional information on (R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol

Chemical Profile of (R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol

The compound (R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yl)pent-4-en-1-ol with CAS No. 1956435850 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a methyl group and a nitro group, along with a pentenol chain. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its pharmacological properties and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure suggests that it could serve as an intermediate in the synthesis of more complex bioactive compounds. The presence of the nitro group on the pyrazole ring imparts strong electron-withdrawing properties, which can enhance the reactivity of the molecule in various chemical transformations. Additionally, the pentenol chain introduces hydroxyl functionality, which can be further modified to explore its potential as an antioxidant or anti-inflammatory agent.

One of the most intriguing aspects of this compound is its ability to participate in enantioselective reactions. Researchers have demonstrated that the (R)-configuration can be selectively synthesized using advanced asymmetric catalysis techniques. This has opened up new avenues for exploring its applications in asymmetric synthesis, where chirality is critical for achieving desired biological outcomes.

Moreover, computational studies have provided insights into the electronic properties and molecular interactions of this compound. Density functional theory (DFT) calculations have revealed that the nitro group significantly influences the molecule's electronic distribution, making it a promising candidate for use in electrochemical applications or as a component in organic electronics.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. While further research is needed to validate these findings, they underscore the potential of (R)-1-(1-Methyl-4-nitro-1H-pyrazol-5-yllpentenol as a therapeutic agent.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization to introduce the pentenol chain. The stereochemical control during these steps is essential to ensure high enantiomeric excess, which is critical for downstream applications.

Looking ahead, ongoing research is focused on optimizing the synthetic pathway to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory studies to clinical applications.

In conclusion, (R)-1-(1-Methyl-4-nitro-H-pyrazolyl)pentenol represents a promising lead compound with diverse applications in medicinal chemistry and materials science. Its unique structure and stereochemical properties make it an attractive target for further investigation, particularly in drug discovery and asymmetric synthesis.